Cas no 78803-92-6 (Phosphine, (1R,2R,3R,4S)-bicyclo[2.2.1]heptane-2,3-diylbis[diphenyl-)

• Product Name: Phosphine, (1R,2R,3R,4S)-bicyclo[2.2.1]heptane-2,3-diylbis[diphenyl-
• CAS No: 78803-92-6
• MF: C₃₁H₃₀P₂
• MW: 464.517429828644
• CID: 4187781
• PubChem ID: 11248272
• Update Time: 2025-04-24

Phosphine, (1R,2R,3R,4S)-bicyclo[2.2.1]heptane-2,3-diylbis[diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine, (1R,2R,3R,4S)-bicyclo[2.2.1]heptane-2,3-diylbis[diphenyl-
• Phosphine, 1,1'-[(1R,2R,3R,4S)-bicyclo[2.2.1]heptane-2,3-diyl]bis[1,1-diphenyl- (9CI)
• 78803-92-6
• 76740-45-9
• (1R,2R,3R,4S)-2,3-Bis(diphenylphosphaneyl)bicyclo[2.2.1]heptane
• (r,r)-renorphos
• rel-(1R,4S,5R,6R)-5,6-Bis(diphenylphosphaneyl)bicyclo[2.2.1]hept-2-ene

• Inchi： 1S/C31H30P2/c1-5-13-26(14-6-1)32(27-15-7-2-8-16-27)30-24-21-22-25(23-24)31(30)33(28-17-9-3-10-18-28)29-19-11-4-12-20-29/h1-20,24-25,30-31H,21-23H2/t24-,25+,30-,31-/m1/s1
• InChI Key： LBNIIIAVAIZHKJ-RMDVPPNSSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]2CC[C@@H]1C2)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 464.18227495Da
• Monoisotopic Mass: 464.18227495Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų